Cas no 2098105-72-5 (2-(3-Aminopropyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(3-Aminopropyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one
• CAS No: 2098105-72-5
• MF: C₁₀H₁₃N₅O
• MW: 219.243120908737
• CID: 4772926
• Update Time: 2025-11-01

2-(3-Aminopropyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-Aminopropyl)-6-(1H-pyrazol-1-yl)pyridazin-3(2H)-one
• 2-(3-aminopropyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one
• 2-(3-Aminopropyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C10H13N5O/c11-5-1-7-15-10(16)4-3-9(13-15)14-8-2-6-12-14/h2-4,6,8H,1,5,7,11H2
• InChI Key： GLBRFKKZKNVXMZ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N2C=CC=N2)=NN1CCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 325
• XLogP3: -0.7
• Topological Polar Surface Area: 76.5

Additional information on 2-(3-Aminopropyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one

Introduction to 2-(3-Aminopropyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one (CAS No. 2098105-72-5)

2-(3-Aminopropyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one (CAS No. 2098105-72-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of 2-(3-Aminopropyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one is noteworthy for its combination of a pyrazole ring and a dihydropyridazine scaffold. The presence of these heterocyclic rings imparts unique electronic and steric properties to the molecule, which can influence its biological activity. The aminopropyl substituent further enhances the compound's lipophilicity and bioavailability, making it an attractive candidate for drug development.

The synthesis of 2-(3-Aminopropyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one has been reported in several studies. One common approach involves the condensation of 6-chloro-2,3-dihydropyridazin-3-one with 3-aminopropylamine, followed by a coupling reaction with 1H-pyrazole. This multi-step process allows for the controlled introduction of functional groups and ensures high yields and purity of the final product. Recent advancements in synthetic methodologies have also explored the use of microwave-assisted synthesis and green chemistry principles to improve efficiency and reduce environmental impact.

In terms of biological activity, 2-(3-Aminopropyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one has demonstrated significant potential in various pharmacological assays. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders. Additionally, preliminary research suggests that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The mechanism of action of 2-(3-Aminopropyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of key enzymes involved in inflammation and pain signaling pathways. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins that mediate pain and inflammation. Furthermore, it may also interact with neurotransmitter receptors in the central nervous system (CNS), contributing to its analgesic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-Aminopropyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its therapeutic potential, 2-(3-Aminopropyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one has also been studied for its use as a research tool in academic and industrial settings. Its unique structural features make it an ideal candidate for probing specific biological pathways and understanding the underlying mechanisms of various diseases. For example, it has been used in high-throughput screening assays to identify novel targets for drug discovery.

The future outlook for 2-(3-Aminopropyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one is promising. Ongoing research aims to optimize its pharmacological profile through structural modifications and improve its therapeutic index. Additionally, efforts are being made to develop more efficient synthetic routes to facilitate large-scale production for clinical trials and commercialization.

In conclusion, 2-(3-Aminopropyl)-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one (CAS No. 2098105-72-5) represents a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and biological activities make it an exciting area of study for chemists and pharmacologists alike. As research continues to advance, we can expect to see more insights into its mechanisms of action and therapeutic potential.